Cas no 87910-72-3 (3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide)

3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide structure
87910-72-3 structure
Product name:3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
CAS No:87910-72-3
MF:C12H14BrNO2S
MW:316.214061260223
CID:1914658
PubChem ID:159183

3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-oxo-2-propoxyethyl)-1,3-benzothiazol-3-ium bromide
    • Benzothiazolium, 3-(2-oxo-2-propoxyethyl)-, bromide
    • SR-01000206772
    • AKOS024342265
    • 87910-72-3
    • propyl 2-(1,3-benzothiazol-3-ium-3-yl)acetate;bromide
    • DTXSID401007855
    • SR-01000206772-1
    • Inchi: InChI=1S/C12H14NO2S.BrH/c1-2-7-15-12(14)8-13-9-16-11-6-4-3-5-10(11)13;/h3-6,9H,2,7-8H2,1H3;1H/q+1;/p-1
    • InChI Key: QOUQYYWTEDUJDM-UHFFFAOYSA-M
    • SMILES: CCCOC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-]

Computed Properties

  • Exact Mass: 314.99286Da
  • Monoisotopic Mass: 314.99286Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

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